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Compound of Interest

Compound Name:
5,5'-Bis(trimethylstannyl)-2,2'-

bithiophene

Cat. No.: B178220 Get Quote

Technical Guide: 5,5'-Bis(trimethylstannyl)-2,2'-
bithiophene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties and a key

synthetic application of 5,5'-Bis(trimethylstannyl)-2,2'-bithiophene, a crucial building block in

the field of organic electronics.

Core Compound Data
5,5'-Bis(trimethylstannyl)-2,2'-bithiophene is an organotin compound essential for the

synthesis of conjugated polymers used in various electronic devices.[1][2] Its bifunctional

nature allows for the creation of extended π-conjugated systems through cross-coupling

reactions.[3]
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Property Value

Molecular Formula C₁₄H₂₂S₂Sn₂[1][4][5]

Molecular Weight 491.87 g/mol [1][4][5]

CAS Number 143367-56-0[1]

Appearance
White to light yellow or light orange

powder/crystal[6]

Melting Point 96-100 °C[4][5]

Synonyms
[2,2'-Bithiophene]-5,5'-diylbis(trimethylstannane)

[7]

Experimental Protocol: Stille Coupling
Polymerization
The following is a general protocol for the Stille cross-coupling reaction, a primary application

for 5,5'-Bis(trimethylstannyl)-2,2'-bithiophene in the synthesis of conjugated polymers for

applications like OFETs, OLEDs, and OPVs.[1][2] This reaction creates a carbon-carbon bond

between the organostannane and an organic halide.[8]

Materials and Reagents:

5,5'-Bis(trimethylstannyl)-2,2'-bithiophene

Aryl or Heteroaryl Dihalide (e.g., a dibrominated comonomer)

Palladium Catalyst (e.g., Pd(PPh₃)₄ or Pd₂(dba)₃)

Ligand (if required, e.g., P(o-tol)₃)

Anhydrous and Degassed Toluene

Inert Gas (Argon or Nitrogen)

Procedure:
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Reaction Setup: In a flame-dried Schlenk flask, under an inert atmosphere, combine 5,5'-
Bis(trimethylstannyl)-2,2'-bithiophene and the aryl dihalide comonomer. Add the

palladium catalyst and any necessary ligand.[8][9]

Solvent Addition: Introduce anhydrous, degassed toluene to the flask via a syringe.[9]

Reaction Conditions: Stir the mixture at a temperature typically ranging from 90 to 110 °C.[9]

The reaction progress should be monitored using techniques such as TLC, GC, or LC-MS.

Reaction times can vary significantly, often between 12 and 24 hours.[8][9]

Workup and Purification:

After the reaction is complete, cool the mixture to room temperature.[8]

The resulting polymer is often precipitated by adding the reaction mixture to a non-solvent

like methanol.

Collect the polymer precipitate by filtration.

To remove catalyst residues and other impurities, the polymer is typically subjected to

Soxhlet extraction with a series of solvents (e.g., methanol, acetone, hexane, and finally

chloroform or chlorobenzene to dissolve the desired polymer).

The purified polymer is then recovered by precipitation from the final solvent fraction.

Safety Precautions: Organotin reagents are highly toxic and should be handled with extreme

caution in a well-ventilated fume hood.[8] Palladium catalysts can also be toxic. An inert

atmosphere is crucial as the reaction is sensitive to air and moisture.[8]

Conceptual Workflow: Polymer Synthesis via Stille
Coupling
The following diagram illustrates the general workflow for synthesizing a conjugated polymer

using 5,5'-Bis(trimethylstannyl)-2,2'-bithiophene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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